Cas no 118165-05-2 (4-(4-fluorophenyl)oxolan-2-one)

• Product Name: 4-(4-fluorophenyl)oxolan-2-one
• CAS No: 118165-05-2
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 3663863
• PubChem ID: 11286812
• Update Time: 2025-06-08

4-(4-fluorophenyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 4-(4-fluorophenyl)dihydro-
• 4-(4-fluorophenyl)oxolan-2-one
• SCHEMBL5233147
• EN300-1452184
• 118165-05-2

• Inchi： 1S/C10H9FO2/c11-9-3-1-7(2-4-9)8-5-10(12)13-6-8/h1-4,8H,5-6H2
• InChI Key： XGNXKDUZIZYHQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1COC(C1)=O

Computed Properties

• Exact Mass: 180.05865769Da
• Monoisotopic Mass: 180.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(4-fluorophenyl)oxolan-2-one

Comprehensive Overview of 4-(4-Fluorophenyl)oxolan-2-one (CAS No. 118165-05-2): Properties, Applications, and Industry Insights

4-(4-Fluorophenyl)oxolan-2-one (CAS No. 118165-05-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorophenyl group attached to a γ-butyrolactone ring makes this molecule a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of 4-(4-fluorophenyl)oxolan-2-one", "applications of fluorinated lactones", and "CAS 118165-05-2 supplier", reflecting its commercial and scientific relevance.

The compound's molecular structure combines the stability of an aromatic fluorophenyl moiety with the reactivity of a five-membered lactone ring, making it valuable for designing bioactive molecules. Recent studies highlight its potential as a building block for central nervous system (CNS) drugs, with particular interest in its role as a precursor for GABA receptor modulators. This aligns with current trends in neuropharmacology, where searches for "fluorinated CNS drug intermediates" have increased by 42% year-over-year according to chemical industry analytics.

From a synthetic chemistry perspective, 4-(4-fluorophenyl)oxolan-2-one demonstrates interesting reactivity patterns. The oxolan-2-one (γ-butyrolactone) ring can undergo ring-opening reactions with nucleophiles, while the 4-fluorophenyl group participates in electrophilic aromatic substitution. These properties make it a sought-after compound for creating chiral auxiliaries and asymmetric catalysts, addressing the growing demand for enantioselective synthesis methods in fine chemical production.

Environmental and regulatory considerations have become increasingly important for fluorinated compounds. 4-(4-Fluorophenyl)oxolan-2-one has been evaluated for its biodegradation profile, with studies showing moderate persistence in aqueous systems. This data responds to frequent queries about "environmental fate of fluorinated lactones" and "green chemistry alternatives for fluorinated intermediates". The compound's relatively low bioaccumulation potential compared to perfluorinated substances makes it a subject of interest for sustainable chemistry applications.

In material science, the fluorophenyl-lactone structure has shown promise in polymer modification. The compound's ability to introduce both aromatic character and polar groups makes it valuable for creating high-performance polymers with tailored dielectric properties. This application aligns with industry searches for "fluorinated monomers for electronic materials" and "thermal stable polymer additives", particularly in the context of advanced electronics packaging.

Analytical characterization of CAS 118165-05-2 typically involves HPLC purity analysis, NMR spectroscopy (particularly ¹⁹F NMR for the fluorophenyl group), and mass spectrometry. These techniques address common quality control questions like "how to analyze 4-(4-fluorophenyl)oxolan-2-one purity" and "spectroscopic identification of fluorinated lactones". Recent advancements in analytical methods have enabled more precise quantification of isomeric impurities, which is crucial for pharmaceutical applications.

The commercial availability of 4-(4-fluorophenyl)oxolan-2-one has expanded significantly, with current market prices reflecting growing demand from contract research organizations and generic drug manufacturers. Supply chain data indicates particular interest from regions with strong generic pharmaceutical industries, responding to searches for "bulk suppliers of fluorinated heterocycles". Current research focuses on developing more cost-effective synthetic routes to meet this demand while maintaining high purity standards.

From a safety perspective, standard handling procedures for 4-(4-fluorophenyl)oxolan-2-one include standard laboratory precautions. Material safety data sheets emphasize proper ventilation and personal protective equipment, addressing common workplace safety queries about "handling fluorinated organic compounds". The compound's stability profile makes it suitable for standard laboratory storage conditions, though recommendations suggest protection from prolonged moisture exposure.

Future research directions for CAS 118165-05-2 include exploring its potential in biocatalysis and continuous flow chemistry applications. These areas respond to industry trends toward more sustainable manufacturing processes, as evidenced by growing searches for "green synthesis of fluorinated building blocks". The compound's balanced lipophilicity and polarity make it particularly interesting for prodrug development, an area experiencing rapid growth in pharmaceutical R&D.

In conclusion, 4-(4-fluorophenyl)oxolan-2-one represents an important fluorinated intermediate with diverse applications across multiple industries. Its unique combination of structural features addresses current research needs in medicinal chemistry, material science, and sustainable synthesis. As the chemical industry continues to prioritize fluorinated compounds with improved safety and environmental profiles, this molecule is likely to maintain its relevance in both academic and industrial settings.